Cas no 163035-51-6 (2-ethyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid)

2-ethyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid structure
163035-51-6 structure
Product Name:2-ethyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
CAS No:163035-51-6
MF:C11H13NO4
MW:223.225223302841
CID:110107
PubChem ID:3151652
Update Time:2025-09-27

2-ethyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3a,6-Epoxy-3aH-isoindole-7-carboxylicacid, 2-ethyl-1,2,3,6,7,7a-hexahydro-1-oxo-
    • 3-ETHYL-4-OXO-10-OXA-3-AZA-TRICYCLO[5.2.1.0*1,5*]-DEC-8-ENE-6-CARBOXYLIC ACID
    • 3-Ethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid
    • 3-ETHYL-4-OXO-10-OXA-3-AZA-TRICYCLO[5.2.1.0]DEC-8-ENE-6-CARBOXYLIC ACID
    • 2-ethyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
    • 3-ETHYL-4-OXO-10-OXA-3-AZA-TRICYCLO[5.2.1.0(1,5)]DEC-8-ENE-6-CARBOXYLIC ACID
    • EU-0016967
    • Oprea1_213137
    • 3-ethyl-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
    • AKOS000300156
    • AKOS024303394
    • FT-0676755
    • DTXSID10389959
    • HMS1382K20
    • 2-Ethyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylicacid
    • 3-ethyl-4-oxo-10-oxa-3-aza-tricyclo[
    • 163035-51-6
    • CCG-133401
    • F1907-1247
    • IDI1_003531
    • ChemDiv2_004816
    • MDL: MFCD06799417
    • Inchi: 1S/C11H13NO4/c1-2-12-5-11-4-3-6(16-11)7(10(14)15)8(11)9(12)13/h3-4,6-8H,2,5H2,1H3,(H,14,15)
    • InChI Key: MIHCRRSFJZJEPF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC31CN(CC)C(C3C2C(=O)O)=O

Computed Properties

  • Exact Mass: 223.08400
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84000
  • LogP: -0.18920

2-ethyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-ethyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid Pricemore >>

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